Cas no 1909310-20-8 (2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)-)

• Product Name: 2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)-
• CAS No: 1909310-20-8
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 5172575
• Update Time: 2025-05-25

2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)-

• Inchi： 1S/C5H9NO2/c1-3-4(2)8-5(7)6-3/h3-4H,1-2H3,(H,6,7)/t3-,4-/m0/s1
• InChI Key： DXRZFYKVFKAPCE-IMJSIDKUSA-N
• SMILES： O1[C@@H](C)[C@H](C)NC1=O

Additional information on 2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)-

2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)-

2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)- is a compound with the CAS number 1909310-20-8, which is widely recognized in the chemical and pharmaceutical industries for its unique properties and applications. This compound belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom in their structure. The specific stereochemistry of this compound, designated as (4S,5S), plays a crucial role in its chemical reactivity and biological activity.

The oxazolidinone core of this compound is a versatile scaffold that has been extensively studied for its potential in drug design and synthesis. Recent research has highlighted its role as an intermediate in the synthesis of various bioactive molecules, including antibiotics and antiviral agents. For instance, studies have shown that 4,5-dimethyl-2-oxazolidinone derivatives can exhibit potent inhibitory activity against certain enzymes involved in viral replication, making them promising candidates for antiviral drug development.

In terms of synthesis, 2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)- can be prepared through various routes, including the cyclization of amino carbonyl compounds or the modification of existing oxazolidinone frameworks. One notable advancement in its synthesis involves the use of asymmetric catalysis to achieve high enantiomeric excess (ee) in the formation of the (4S,5S) stereoisomer. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable and environmentally friendly chemical manufacturing practices.

The stereochemistry of this compound is particularly significant due to its influence on pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that the (4S,5S) configuration can significantly improve the bioavailability and stability of drug candidates derived from this compound. This has led to increased interest in exploring its potential as a building block for complex molecular architectures in medicinal chemistry.

Beyond its role in drug development, 2-Oxazolidinone, 4,5-dimethyl-, (4S,5S)- has also found applications in materials science and catalysis. For example, it has been used as a ligand in transition metal-catalyzed reactions to facilitate enantioselective bond formations. Its ability to coordinate with metal centers while maintaining structural integrity makes it a valuable tool in asymmetric catalysis.

From an environmental perspective, researchers have been investigating the biodegradability and ecological impact of oxazolidinone derivatives like this compound. Preliminary findings suggest that under certain conditions, these compounds can undergo microbial degradation without posing significant risks to aquatic ecosystems. This information is critical for ensuring responsible use and disposal practices within industrial settings.

In conclusion,2-Oxazolidinone, 4, 5-dimethyl, (4S, 5S) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and stereochemical features continue to drive innovative research directions in fields ranging from medicinal chemistry to catalytic processes. As advancements in synthetic methodologies and biological applications unfold,this compound is poised to play an increasingly important role in both academic research and industrial development.